Cas no 115398-74-8 (1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-)
115398-74-8 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-
CAS No:115398-74-8
MF:C22H22N4O2
MW:374.435684680939
CID:152878
PubChem ID:3087636
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-
- 2-[[1-(piperidin-1-ylmethyl)benzimidazol-2-yl]methyl]isoindole-1,3-dione
- 115398-74-8
- 2-(2-((1-Piperidinyl)methyl)-1H-benzimidazol-2-ylmethyl)-1H-isoindole-1,3(2H)-dione
- DTXSID20151068
- 1H-Isoindole-1,3(2H)-dione, 2-(2-((1-piperidinyl)methyl)-1H-benzimidazol-2-ylmethyl)-
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- Inchi: 1S/C22H22N4O2/c27-21-16-8-2-3-9-17(16)22(28)25(21)14-20-23-18-10-4-5-11-19(18)26(20)15-24-12-6-1-7-13-24/h2-5,8-11H,1,6-7,12-15H2
- InChI Key: NWYNGWBKQXQMLV-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CC1=NC2C=CC=CC=2N1CN1CCCCC1)=O
Computed Properties
- Exact Mass: 374.17446
- Monoisotopic Mass: 374.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 570°Cat760mmHg
- Flash Point: 298.5°C
- Refractive Index: 1.71
- PSA: 58.44
1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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